Cas no 17245-21-5 (8H-[1,3]Dioxolo[6,7][2]benzopyrano[3,4-c]indole,3,4,4a,5,6,6a-hexahydro-3,8-dimethoxy-5-methyl-, (3S,4aS,6aR,8R,13bS)-)

8H-[1,3]Dioxolo[6,7][2]benzopyrano[3,4-c]indole,3,4,4a,5,6,6a-hexahydro-3,8-dimethoxy-5-methyl-, (3S,4aS,6aR,8R,13bS)- structure
17245-21-5 structure
Product Name:8H-[1,3]Dioxolo[6,7][2]benzopyrano[3,4-c]indole,3,4,4a,5,6,6a-hexahydro-3,8-dimethoxy-5-methyl-, (3S,4aS,6aR,8R,13bS)-
CAS No:17245-21-5
MF:C11H19NO9
MW:309.269864320755
CID:122192
PubChem ID:444885
Update Time:2025-04-18

8H-[1,3]Dioxolo[6,7][2]benzopyrano[3,4-c]indole,3,4,4a,5,6,6a-hexahydro-3,8-dimethoxy-5-methyl-, (3S,4aS,6aR,8R,13bS)- Chemical and Physical Properties

Names and Identifiers

    • 8H-[1,3]Dioxolo[6,7][2]benzopyrano[3,4-c]indole,3,4,4a,5,6,6a-hexahydro-3,8-dimethoxy-5-methyl-, (3S,4aS,6aR,8R,13bS)-
    • Isotazettine, 8-O-methyl-
    • D-GLYCERO-.ALPHA.-D-GALACTO-2-NONULOPYRANOSONIC ACID, 5-(ACETYLAMINO)-3,5-DIDEOXY-
    • 5-(acetylamino)-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranosonic acid
    • [8)-alpha-Neu5Ac-(2->]n
    • 5-acetamido-3,5-dideoxy-a-D-glycero-D-galacto-Nonulopyranosonic acid
    • [8)-alpha-NeuNAC-(2->]n
    • DTXSID201309514
    • A0639
    • N-Acetyl-
    • alpha-Neuraminic acid, N-acetyl-
    • CS-11243
    • (2R,4S,5R,6R)-5-Acetamido-2,4-dihydroxy-6-((1R,2R)-1,2,3-trihydroxypropyl)tetrahydro-2H-pyran-2-carboxylic acid
    • AKOS037649548
    • 5-(acetylamino)-3,5-dideoxy-delta-glycero-alpha-delta-galacto-2-Nonulopyranosonate
    • Alpha-Sialoside
    • 4lkh
    • CHEMBL1234621
    • N-Acetyl-alpha-delta-neuraminate
    • NS00015107
    • 04A90EXP8V
    • Epitope ID:136794
    • 5-acetamido-3,5-dideoxy-alpha-delta-glycero-delta-galacto-Nonulopyranosonic acid
    • N-Acetyl-a-neuraminate
    • N-Acetyl-a-D-neuraminate
    • 5-acetamido-3,5-dideoxy-alpha-delta-glycero-delta-galacto-Nonulopyranosonate
    • N-Acetyl-a-D-neuraminic acid
    • N-Acetyl-a-neuraminic acid
    • polySia
    • N-Acetyl-alpha-D-neuraminic acid
    • alpha-Neu5Ac
    • Q310828
    • N-Acetyl-alpha-neuraminic acid, (-)-
    • C19909
    • CHEBI:61599
    • N-Acetyl-alpha-delta-neuraminic acid
    • 5-acetamido-3,5-dideoxy-a-D-glycero-D-galacto-Nonulopyranosonate
    • O-sialic acid
    • 131-48-6
    • N-acetyl-alpha-neuraminic acid
    • 2qwb
    • SCHEMBL79085
    • N-ACETYL-.ALPHA.-D-NEURAMINIC ACID
    • 5-(acetylamino)-3,5-dideoxy-D-glycero-a-D-galacto-2-Nonulopyranosonic acid
    • N-ACETYL-.ALPHA.-NEURAMINIC ACID
    • (2R,4S,5R,6R)-5-acetamido-2,4-dihydroxy-6-[(1R,2R)-1,2,3-trihydroxypropyl]oxane-2-carboxylic acid
    • WURCS=2.0/1,1,0/(Aad21122h-2a_2-6_5*NCC/3=O)/1/
    • N-acetylneuraminic acid; sialic acid; alpha-sialic acid; O-SIALIC ACID
    • 5-acetamido-3,5-dideoxy-D-glycero-alpha-D-galacto-non-2-ulopyranosonic acid
    • [alpha-Neu5Ac-(2->8)]n
    • 21646-00-4
    • 5-Acetamido-3,5-dideoxy-D-glycero-D-galacto-nonulopyranosonic Acid
    • 5-(acetylamino)-3,5-dideoxy-delta-glycero-alpha-delta-galacto-2-Nonulopyranosonic acid
    • 114942-08-4
    • .ALPHA.-NEURAMINIC ACID, N-ACETYL-
    • CHEBI:49026
    • A-D-neuraminic acid
    • DB03721
    • D-Glycero-alpha-D-galacto-2-nonulopyranosonic acid, 5-(acetylamino)-3,5-dideoxy-
    • N-ACETYL-.ALPHA.-NEURAMINIC ACID, (-)-
    • 5-(acetylamino)-3,5-dideoxy-D-glycero-a-D-galacto-2-Nonulopyranosonate
    • UNII-04A90EXP8V
    • 17245-21-5
    • Inchi: 1S/C11H19NO9/c1-4(14)12-7-5(15)2-11(20,10(18)19)21-9(7)8(17)6(16)3-13/h5-9,13,15-17,20H,2-3H2,1H3,(H,12,14)(H,18,19)/t5-,6+,7+,8+,9+,11+/m0/s1
    • InChI Key: SQVRNKJHWKZAKO-YRMXFSIDSA-N
    • SMILES: O1[C@@](C(=O)O)(C[C@@H]([C@H]([C@@H]1[C@@H]([C@@H](CO)O)O)NC(C)=O)O)O

Computed Properties

  • Exact Mass: 345.15769
  • Monoisotopic Mass: 309.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 177A^2
  • XLogP3: -3.5

Experimental Properties

  • Density: 1.64
  • Boiling Point: 805°Cat760mmHg
  • Flash Point: 440.7°C
  • PSA: 49.39

8H-[1,3]Dioxolo[6,7][2]benzopyrano[3,4-c]indole,3,4,4a,5,6,6a-hexahydro-3,8-dimethoxy-5-methyl-, (3S,4aS,6aR,8R,13bS)- Related Literature

Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm